1-ethyl-3-((4-fluorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-4-hydroxy-6-methylpyridin-2(1H)-one

• IUPAC Name: 1-ethyl-3-[(4-fluorophenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methyl]-4-hydroxy-6-methylpyridin-2-one
• InChI: InChI=1S/C25H27F2N3O2/c1-3-30-17(2)16-22(31)23(25(30)32)24(18-8-10-19(26)11-9-18)29-14-12-28(13-15-29)21-7-5-4-6-20(21)27/h4-11,16,24,31H,3,12-15H2,1-2H3
• InChI Key: VEESJVBQUWWSSZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=C(C1=O)C(C2=CC=C(C=C2)F)N3CCN(CC3)C4=CC=CC=C4F)O)C
• Molecular Formula: C25H27F2N3O2
• Molecular Weight: 439.5 g/mol
• CAS No.: 939240-43-4

Description

The compound is a complex organic molecule that contains several functional groups, including a pyridinone ring, a piperazine ring, and fluorophenyl groups. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyridinone ring and the piperazine ring would likely contribute significantly to the three-dimensional structure of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The pyridinone ring, for example, could undergo reactions typical of ketones, while the piperazine ring could participate in reactions typical of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atoms could affect the compound’s reactivity and stability.

Scientific Research Applications

Crystallography and Structural Analysis

Crystal Structure Analysis : The compound 1-ethyl-3-((4-fluorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-4-hydroxy-6-methylpyridin-2(1H)-one and its analogs have been extensively studied for their crystal structures. For instance, a study conducted by Ullah and Stoeckli-Evans (2021) focused on the crystal structure and Hirshfeld surface analysis of a structurally related hydrochloride salt. This research is crucial for understanding the molecular interactions and structural conformations of such compounds, which is valuable in fields like material science and drug design (Ullah & Stoeckli-Evans, 2021).

Microwave-Assisted Synthesis : Another significant area of research is the synthesis methods for such compounds. For example, Xue-jun (2008) reported on the microwave-assisted synthesis of piperazine acetyl hydrazone derivatives, showcasing an efficient method to produce these compounds, which could be vital for large-scale production and industrial applications (Xue-jun, 2008).

Biological Activity and Therapeutic Potential

Antitumor Activity : A study by Ding et al. (2016) highlighted the synthesis and evaluation of a novel series of 3-[4-bi-(4-fluorophenyl)methylpiperazinyl]-4-amino-5-thione-1,2,4-triazole Schiff bases. The compounds exhibited significant inhibitory activity against tumor cells, indicating potential therapeutic applications in cancer treatment (Ding et al., 2016).

Carbonic Anhydrase Inhibitory Effects : Gul et al. (2019) synthesized new phenolic Mannich bases with piperazines and evaluated their bioactivities. The compounds showed inhibitory effects on human carbonic anhydrase isoenzymes, which could be leveraged in the treatment of various conditions, such as glaucoma and edema (Gul et al., 2019).

Serotonin Receptor Affinity : Lewkowski et al. (2016) synthesized compounds bearing a 1-(fluorophenyl)piperazin-4-ylmethyl moiety and screened them for their affinity for serotonin 5-HT1A, 5-HT6, and 5-HT7 receptors. The study revealed moderate interactions with these receptors, indicating potential applications in neurological and psychiatric disorders (Lewkowski et al., 2016).

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include studies to determine its physical and chemical properties, investigations into its reactivity, and tests to assess its biological activity.